molecular formula C12H10BrNO2 B8731434 2-Amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione CAS No. 6944-78-1

2-Amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione

Cat. No.: B8731434
CAS No.: 6944-78-1
M. Wt: 280.12 g/mol
InChI Key: OFXADVAHRDVEEM-UHFFFAOYSA-N
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Description

2-Amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

6944-78-1

Molecular Formula

C12H10BrNO2

Molecular Weight

280.12 g/mol

IUPAC Name

2-amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione

InChI

InChI=1S/C12H10BrNO2/c1-5-3-7-8(4-6(5)2)12(16)10(14)9(13)11(7)15/h3-4H,14H2,1-2H3

InChI Key

OFXADVAHRDVEEM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C)C(=O)C(=C(C2=O)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dry ammonia was passed through a refluxing solution of 2,3-dibromo-6,7-dimethyl-1,4-naphthoquinone (10 g; mp 237°-238° C.) in dry nitrobenzene (65 ml) for 30 mins. and the orange solid which separated on cooling was filtered off and washed with light petroleum. After removal of ammonium bromide with water, 6.96 g. (86%) of material of mp 228° C. was obtained. Recrystallisation from glacial acetic acid gave analytically pure material of the same melting point. ν max(mull) 3400, 3300, 1680, 1610, 1585, 1570 cm-1. δ(DMSO) 2.35 (6H,s); 7.35 (2H, exchangeable broad singlet); 7.74 (2H,s). (Found; C, 51.50; H, 3.38; N, 4.79; C12H10BrNO2 requires; C, 51.45; H, 3.60; N, 5.00%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
65 mL
Type
solvent
Reaction Step One
Yield
86%

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